Cas no 1934-63-0 (PCMPA (hydrochloride))

• Product Name: PCMPA (hydrochloride)
• CAS No: 1934-63-0
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 3161771
• PubChem ID: 121230859
• Update Time: 2025-05-25

PCMPA (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• PCMPA (hydrochloride)
• N-(1-Phenylcyclohexyl)-3-methoxypropanamine Hydrochloride
• N-(3-Methoxypropyl)-1-phenylcyclohexan-1-amine, hydrochloride
• N-(3-Methoxypropyl)-1-phenylcyclohexan-1-amine hydrochloride
• BAA93463
• N-(3-methoxypropyl)-1-phenyl-cyclohexanamine,monohydrochloride
• N-(3-methoxypropyl)-1-phenyl-cyclohexanamine, monohydrochloride
• DTXSID001043198
• 1934-63-0
• N-(3-methoxypropyl)-1-phenylcyclohexan-1-amine;hydrochloride
• HY-135073

• Inchi： 1S/C16H25NO.ClH/c1-18-14-8-13-17-16(11-6-3-7-12-16)15-9-4-2-5-10-15;/h2,4-5,9-10,17H,3,6-8,11-14H2,1H3;1H
• InChI Key： SLOSQDPYENDOMX-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCCNC1(C2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 283.17000
• Monoisotopic Mass: 283.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 4.66500

Additional information on PCMPA (hydrochloride)

PCMPA (Hydrochloride): A Comprehensive Overview

PCMPA (Hydrochloride), also known by its CAS number 1934-63-0, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural properties, plays a pivotal role in the synthesis of various bioactive molecules and intermediates. Recent advancements in chemical synthesis and drug discovery have further highlighted its potential applications, making it a subject of extensive research.

The chemical structure of PCMPA (Hydrochloride) is characterized by its phosphonamide group, which contributes to its versatility in chemical reactions. This functional group allows for the formation of stable bonds with other molecules, making it an ideal building block in organic synthesis. Researchers have recently explored its use in the development of novel antibiotics, where its ability to inhibit bacterial enzymes has shown promising results.

One of the most notable applications of PCMPA (Hydrochloride) is in the synthesis of phosphonate-based drugs. These drugs are known for their ability to target specific biological pathways, offering potential therapeutic benefits in treating conditions such as infections and metabolic disorders. Recent studies have demonstrated that compounds derived from PCMPA (Hydrochloride) exhibit high selectivity and potency against certain pathogens, making them strong candidates for future drug development.

In addition to its pharmacological applications, PCMPA (Hydrochloride) has also found utility in materials science. Its ability to form stable polymers has led to its use in the development of advanced materials with applications in electronics and biotechnology. For instance, researchers have utilized PCMPA (Hydrochloride) to create biocompatible polymers that can be used in tissue engineering and drug delivery systems.

The synthesis of PCMPA (Hydrochloride) involves a multi-step process that requires precise control over reaction conditions. Recent innovations in catalytic chemistry have enabled more efficient and environmentally friendly methods for its production. These advancements not only reduce the cost of synthesis but also minimize the environmental impact, aligning with current trends toward sustainable chemistry.

Looking ahead, the potential applications of PCMPA (Hydrochloride) are vast and continue to expand with ongoing research. Its role as a key intermediate in drug discovery and material science underscores its importance in modern chemistry. As researchers delve deeper into its properties and capabilities, new breakthroughs are expected to emerge, further solidifying its position as a cornerstone compound in various scientific disciplines.